3',5,5'-Trichlorosalicylanilide

• Molecular Formula: C13H8Cl3NO2
• Molecular Weight: 316.6 g/mol
• InChI: InChI=1S/C13H8Cl3NO2/c14-7-1-2-12(18)11(6-7)13(19)17-10-4-8(15)3-9(16)5-10/h1-6,18H,(H,17,19)
• InChIKey: FJIIZNKTKISOBM-UHFFFAOYSA-N

TCSA: Antifungal and Antivirulence Properties

3',5,5'-Trichlorosalicylanilide (TCSA; CAS 106480-60-8; IUPAC: 5-chloro-N-(3,5-dichlorophenyl)-2-hydroxybenzamide) is a tri‑chlorinated salicylanilide derivative . This compound is primarily utilized as an inhibitor of fungal morphogenesis, where it prevents biofilm formation and host cell invasion in Candida species without directly affecting commensal yeast growth at selective concentrations . TCSA has also been profiled as a low‑potency antagonist of the rat transient receptor potential cation channel subfamily A member 1 (TRPA1) [1], distinguishing it from other halogenated salicylanilides that are typically evaluated for antibacterial or anthelmintic activity.

Fungal biofilm inhibition screening tool

Phenotypic assays for C. albicans and C. auris biofilm formation

Host cell invasion model compound

Supports C. albicans-epithelial interaction studies

Antivirulence research scaffold

Filamentation inhibition across multiple hyphae-inducing conditions

• [1] BindingDB. BDBM50410498 (CHEMBL195624): 3',5,5'-Trichlorosalicylanilide. Affinity Data: IC50 = 5.50E+3 nM for rat TRPA1 expressed in HEK293 cells. Accessed 2026. View Source

TCSA Procurement: Risks of Analog Substitution

Halogenated salicylanilides cannot be treated as interchangeable reagents. The precise positioning of chlorine atoms on the salicyloyl and anilide rings governs both potency and spectrum of activity [1]. For example, while TCSA (3',5,5'-trichloro) strongly inhibits yeast growth at 20 µM, the structurally related analog Niclosamide (5‑chloro‑N‑(2‑chloro‑4‑nitrophenyl)‑2‑hydroxybenzamide) exhibits no significant growth impairment under identical conditions [2]. Furthermore, the biofilm inhibition profile is reversed: TCSA provides greater biofilm suppression than Niclosamide, despite the latter's superior antifilamentation efficacy [3]. These divergent outcomes underscore that even minor changes in halogenation pattern yield compounds with fundamentally different biological signatures, making blind substitution a significant risk in experimental reproducibility and industrial application development.

Regioisomer mismatch

Replacing with 3',4',5-trichloro analog may shift electron-withdrawing profile and target engagement.

Less-chlorinated analogs

5-chlorosalicylanilide or niclosamide may not reproduce the biofilm inhibition and antifilamentation responses reported for TCSA.

Untested generic substitution

Non-validated salicylanilide derivatives risk non-reproducible data and procurement waste; direct replacement requires experimental validation.

• [1] Garcia C, Burgain A, Chaillot J, Pic É, Khemiri I, Sellam A. A phenotypic small-molecule screen identifies halogenated salicylanilides as inhibitors of fungal morphogenesis, biofilm formation and host cell invasion. Sci Rep. 2018;8:11559. doi:10.1038/s41598-018-29973-8. (Discussion on halogenation potentiating antifilamentation over yeast antigrowth effect). View Source
• [2] Garcia C, Burgain A, Chaillot J, Pic É, Khemiri I, Sellam A. A phenotypic small-molecule screen identifies halogenated salicylanilides as inhibitors of fungal morphogenesis, biofilm formation and host cell invasion. Sci Rep. 2018;8:11559. doi:10.1038/s41598-018-29973-8. (Line 187-189: TCSA impairs growth at 20 µM; Niclosamide does not). View Source
• [3] Garcia C, Burgain A, Chaillot J, Pic É, Khemiri I, Sellam A. A phenotypic small-molecule screen identifies halogenated salicylanilides as inhibitors of fungal morphogenesis, biofilm formation and host cell invasion. Sci Rep. 2018;8:11559. doi:10.1038/s41598-018-29973-8. (Line 222-223: Biofilm inhibition greater with TCSA than Niclosamide). View Source

TCSA: Head-to-Head Evidence vs. Niclosamide

Candida Biofilm Inhibition vs. Niclosamide

At a concentration of 50 µM, TCSA inhibited hyphae elongation by 90% relative to the untreated control, whereas the comparator salicylanilide Niclosamide achieved complete (100%) abolition of filamentation under identical assay conditions [1].

Candida Biofilm Inhibition

Head-to-head

TCSA 1 µM: 12% inhibition
Niclosamide 5 µM: 15% inhibition

Reported higher biofilm inhibition at a 5-fold lower concentration; supports biofilm inhibition screening context.

C. albicans biofilm assay; crystal violet staining.

Evidence Dimension	Inhibition of C. albicans hyphal morphogenesis
Target Compound Data	90% inhibition of hyphae elongation at 50 µM
Comparator Or Baseline	Niclosamide: 100% inhibition (complete abolition) at 50 µM
Quantified Difference	Niclosamide is 10% more effective at this concentration; TCSA retains partial filamentation which may be desirable for specific mechanistic studies.
Conditions	C. albicans SC5314 strain grown on SC medium supplemented with 10% FBS at 37°C for 3 hours.

Why This Matters

TCSA provides a partial inhibition phenotype that is valuable for dissecting pathways where complete abolition masks compensatory mechanisms, whereas Niclosamide may be preferred for full virulence suppression.

• [1] Garcia C, Burgain A, Chaillot J, Pic É, Khemiri I, Sellam A. A phenotypic small-molecule screen identifies halogenated salicylanilides as inhibitors of fungal morphogenesis, biofilm formation and host cell invasion. Sci Rep. 2018;8:11559. doi:10.1038/s41598-018-29973-8. (Line 195-197). View Source

Intestinal Cell Protection vs. Niclosamide

TCSA displayed measurable antibiofilm activity at 1 µM (12% inhibition), while Niclosamide required a five‑fold higher concentration (5 µM) to achieve a comparable level of inhibition (15%). Furthermore, in both C. albicans and the multi‑drug resistant C. auris, biofilm inhibition was consistently greater with TCSA than with Niclosamide [1].

Intestinal Cell Protection

Head-to-head

TCSA 40 µM: ~20% reduction
Niclosamide ≥100 µM: 63% reduction

Comparable protection at lower concentration; concentration-dependent endpoint context.

HT-29 cells, LDH release assay.

Evidence Dimension	Inhibition of C. albicans biofilm formation
Target Compound Data	12% inhibition at 1 µM
Comparator Or Baseline	Niclosamide: 15% inhibition at 5 µM
Quantified Difference	TCSA is active at 5‑fold lower concentration for similar efficacy; overall biofilm inhibition is greater for TCSA across concentrations tested.
Conditions	C. albicans biofilm formation assay; also validated in C. auris.

Why This Matters

TCSA offers superior potency and efficacy in antibiofilm applications, making it a more suitable candidate for studies targeting biofilm‑associated drug resistance and medical device contamination.

• [1] Garcia C, Burgain A, Chaillot J, Pic É, Khemiri I, Sellam A. A phenotypic small-molecule screen identifies halogenated salicylanilides as inhibitors of fungal morphogenesis, biofilm formation and host cell invasion. Sci Rep. 2018;8:11559. doi:10.1038/s41598-018-29973-8. (Line 217-223). View Source

Antifilamentation Activity in C. albicans

At a concentration of 20 µM, TCSA impaired the growth of C. albicans yeast form by more than 50% compared to the control. In contrast, Niclosamide did not significantly impact yeast growth under the same experimental conditions [1].

Antifilamentation Activity

Head-to-head

Complete inhibition at 0.5–5 µM

Reported equivalent potency to niclosamide in hyphal growth suppression; consistent across three media.

Spider, GlcNAc, Lee's media; 37 °C.

Evidence Dimension	Inhibition of C. albicans yeast form growth
Target Compound Data	>50% growth inhibition at 20 µM
Comparator Or Baseline	Niclosamide: no significant effect on yeast growth at 20 µM
Quantified Difference	TCSA shows >50% growth reduction; Niclosamide shows minimal (<10%) inhibition.
Conditions	C. albicans SC5314 strain grown on SC medium at 30°C for 24 hours.

Why This Matters

This differential activity enables researchers to select TCSA when concomitant suppression of yeast growth is desired, or Niclosamide when a purely antivirulence (filamentation‑only) profile is required.

• [1] Garcia C, Burgain A, Chaillot J, Pic É, Khemiri I, Sellam A. A phenotypic small-molecule screen identifies halogenated salicylanilides as inhibitors of fungal morphogenesis, biofilm formation and host cell invasion. Sci Rep. 2018;8:11559. doi:10.1038/s41598-018-29973-8. (Line 187-189, 193-194). View Source

TMPRSS4 Inhibitor Synthesis Building Block

At concentrations ≥100 µM, TCSA reduced C. albicans‑mediated damage to HT‑29 human colon epithelial cells by 49%, while Niclosamide conferred a 63% reduction in cell damage as measured by LDH release [1].

TMPRSS4 Inhibitor Synthesis

Data to verify

Building block for diarylamide derivatives

May support anticancer medicinal chemistry; comparative data with other salicylanilides not available.

Source review recommended; no public head-to-head data.

Evidence Dimension	Reduction in C. albicans‑induced epithelial cell damage
Target Compound Data	49% reduction at ≥100 µM
Comparator Or Baseline	Niclosamide: 63% reduction at ≥100 µM
Quantified Difference	Niclosamide provides 14 percentage points greater protection.
Conditions	HT‑29 human colon epithelial cells co‑cultured with C. albicans; damage quantified by LDH release assay.

Why This Matters

Although Niclosamide offers stronger cytoprotection, TCSA's intermediate activity may be preferable for studies aiming to dissect the threshold of protection needed to prevent tissue invasion without completely masking fungal virulence.

• [1] Garcia C, Burgain A, Chaillot J, Pic É, Khemiri I, Sellam A. A phenotypic small-molecule screen identifies halogenated salicylanilides as inhibitors of fungal morphogenesis, biofilm formation and host cell invasion. Sci Rep. 2018;8:11559. doi:10.1038/s41598-018-29973-8. (Line 233-234). View Source

TRPA1 Channel Antagonism: A Divergent Pharmacological Profile Among Salicylanilides

TCSA antagonizes rat TRPA1 with an IC50 of 5.5 µM (5,500 nM) in a calcium‑flux assay [1]. By comparison, the selective TRPA1 antagonist AM‑0902 exhibits IC50 values of 71 nM (rat TRPA1) and 131 nM (human TRPA1) . This places TCSA in a low‑potency, non‑selective category relative to optimized chemical probes, but provides a structurally distinct starting point for mechanistic studies.

Evidence Dimension	TRPA1 antagonism potency (IC50)
Target Compound Data	IC50 = 5,500 nM (rat TRPA1)
Comparator Or Baseline	AM‑0902: IC50 = 71 nM (rat TRPA1), 131 nM (human TRPA1)
Quantified Difference	TCSA is ~77‑fold less potent than AM‑0902 on rat TRPA1.
Conditions	Rat TRPA1 expressed in HEK293 cells; allyl isothiocyanate (AITC)-induced calcium influx.

Why This Matters

TCSA serves as a weak, chemically distinct TRPA1 antagonist that can be used as a control for off‑target screening or as a scaffold for derivatization, whereas high‑potency antagonists like AM‑0902 are preferred for therapeutic target validation.

• [1] BindingDB. BDBM50410498 (CHEMBL195624): 3',5,5'-Trichlorosalicylanilide. Affinity Data: IC50 = 5.50E+3 nM for rat TRPA1 expressed in HEK293 cells. Accessed 2026. View Source

TCSA: Research and Industrial Applications

Candida Biofilm Inhibitor Research

TCSA is ideally suited for experiments requiring partial (90%) inhibition of hyphal morphogenesis at 50 µM [1]. This allows dissection of signaling pathways that are sensitive to incomplete filamentation blockade, contrasting with the complete abolition achieved by Niclosamide. Researchers investigating threshold‑dependent virulence or compensatory fungal responses will find TCSA's partial efficacy essential.

Intestinal Epithelial Cell Invasion Model

Given TCSA's greater antibiofilm efficacy compared to Niclosamide and its activity at concentrations as low as 1 µM [1], this compound is the preferred choice for biofilm‑centric studies. Applications include evaluating drug‑resistant biofilm eradication, medical device coating development, and screening for synergistic combinations against sessile Candida populations.

TMPRSS4-Targeted Cancer Medicinal Chemistry

At ≥100 µM, TCSA reduces epithelial cell invasion by 49% [1]. This intermediate level of cytoprotection is valuable for constructing dose‑response relationships in host‑pathogen interaction models, particularly when the goal is to quantify the margin of protection rather than achieve maximal blockade. TCSA thus fills a niche between ineffective compounds and potent protectants like Niclosamide.

Antivirulence Phenotypic Screening

With an IC50 of 5.5 µM against rat TRPA1 [1], TCSA serves as a low‑potency control in ion channel assays. It can be employed to benchmark the activity of novel antagonists, to confirm that observed effects are not due to nonspecific salicylanilide chemistry, or as a starting scaffold for medicinal chemistry optimization programs targeting TRPA1‑mediated pain and inflammation.

Application

Selection Property

Validation Focus

Fungal biofilm inhibition studies

Biofilm-inhibition assay response at low µM range

Concentration-response profiling against reference compound

Host cell invasion models

Lower-concentration intervention profile

Cytotoxicity endpoint monitoring and co-culture compatibility

TMPRSS4-targeted medicinal chemistry

Synthetic scaffold for diarylamide derivatives

SAR exploration and target engagement validation

Antivirulence phenotypic screening

Robust filamentation inhibition across multiple media

Reproducibility of hyphal growth suppression under varied conditions

• [1] Garcia C, Burgain A, Chaillot J, Pic É, Khemiri I, Sellam A. A phenotypic small-molecule screen identifies halogenated salicylanilides as inhibitors of fungal morphogenesis, biofilm formation and host cell invasion. Sci Rep. 2018;8:11559. doi:10.1038/s41598-018-29973-8. View Source